Cas no 1710202-15-5 (5-(2-Chloro-5-nitro-phenyl)-3-(3,4-dimethyl-phenyl)-[1,2,4]oxadiazole)

• Product Name: 5-(2-Chloro-5-nitro-phenyl)-3-(3,4-dimethyl-phenyl)-[1,2,4]oxadiazole
• CAS No: 1710202-15-5
• MF: C₁₆H₁₂ClN₃O₃
• MW: 329.737782478333
• CID: 5977433
• PubChem ID: 97057838
• Update Time: 2026-03-11

5-(2-Chloro-5-nitro-phenyl)-3-(3,4-dimethyl-phenyl)-[1,2,4]oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-5-nitro-phenyl)-3-(3,4-dimethyl-phenyl)-[1,2,4]oxadiazole
• 1,2,4-Oxadiazole, 5-(2-chloro-5-nitrophenyl)-3-(3,4-dimethylphenyl)-
• 1710202-15-5
• 5-(2-Chloro-5-nitrophenyl)-3-(3,4-dimethylphenyl)-1,2,4-oxadiazole

• Inchi： 1S/C16H12ClN3O3/c1-9-3-4-11(7-10(9)2)15-18-16(23-19-15)13-8-12(20(21)22)5-6-14(13)17/h3-8H,1-2H3
• InChI Key： VVDSIPXXQUMNBX-UHFFFAOYSA-N
• SMILES： O1C(C2=CC([N+]([O-])=O)=CC=C2Cl)=NC(C2=CC=C(C)C(C)=C2)=N1

Computed Properties

• Exact Mass: 329.0567189g/mol
• Monoisotopic Mass: 329.0567189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Boiling Point: 505.2±60.0 °C(Predicted)
• pka: -3.79±0.49(Predicted)

Additional information on 5-(2-Chloro-5-nitro-phenyl)-3-(3,4-dimethyl-phenyl)-[1,2,4]oxadiazole

5-(2-Chloro-5-nitro-phenyl)-3-(3,4-dimethyl-phenyl)-[1,2,4]oxadiazole: A Comprehensive Overview

The compound 5-(2-Chloro-5-nitro-phenyl)-3-(3,4-dimethyl-phenyl)-[1,2,4]oxadiazole, identified by the CAS number 1710202-15-5, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of oxadiazoles, which are five-membered heterocyclic compounds containing one oxygen and two nitrogen atoms. The structure of this compound is characterized by a central [1,2,4]oxadiazole ring system substituted with two aromatic groups: a 2-chloro-5-nitrophenyl group at position 5 and a 3,4-dimethylphenyl group at position 3. These substituents contribute to the unique electronic and structural properties of the molecule.

The synthesis of 5-(2-Chloro-5-nitro-phenyl)-3-(3,4-dimethyl-phenyl)-[1,2,4]oxadiazole involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. The use of microwave-assisted synthesis and catalytic systems has further enhanced the reaction efficiency, making it more feasible for large-scale production.

The structural features of this compound make it an attractive candidate for various applications. The presence of electron-withdrawing groups such as the nitro and chloro substituents on the phenyl ring enhances the electron-deficient nature of the oxadiazole ring. This property is particularly advantageous in applications where electron-deficient heterocycles are required, such as in coordination chemistry and catalysis. Additionally, the dimethyl substitution on the second phenyl group introduces steric bulk, which can influence the compound's reactivity and solubility properties.

Recent studies have explored the potential of 5-(2-Chloro-5-nitro-phenyl)-3-(3,4-dimethyl-phenyl)-[1,2,4]oxadiazole in the field of materials science. Researchers have investigated its use as a building block for constructing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. The ability of this compound to coordinate with metal ions has been exploited to create porous materials with applications in gas storage and separation.

In addition to its role in materials science, this compound has shown promise in biological applications. Preliminary studies indicate that it may exhibit bioactivity against certain enzymes or cellular pathways. The nitro group is known to play a role in bioactivity due to its ability to undergo redox reactions within biological systems. However, further research is required to fully understand its pharmacological properties and potential therapeutic applications.

The stability and reactivity of 5-(2-Chloro-5-nitro-phenyl)-3-(3,4-dimethyl-phenyl)-[1,2,4]oxadiazole under various conditions have also been studied extensively. Thermal analysis has revealed that the compound exhibits good thermal stability up to moderate temperatures, making it suitable for applications that require prolonged exposure to heat. Furthermore, its chemical stability under acidic and basic conditions has been evaluated, providing insights into its potential for use in diverse chemical environments.

In conclusion, 5-(2-Chloro-5-nitro-phenyl)-3-(3,4-dimethyl-phenyl)-[1,2,4]oxadiazole (CAS No.: 1710202-15-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for further research and development. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing both fundamental and applied sciences.